Cas no 155730-92-0 (Benzoic acid,4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy]-)

• Product Name: Benzoic acid,4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy]-
• CAS No: 155730-92-0
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 137997
• PubChem ID: 24724620
• Update Time: 2025-07-16

Benzoic acid,4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy]-
• 4-[[(3S)-1-(4-tert-butylphenyl)-5-oxopyrrolidin-3-yl]methoxy]benzoic acid
• (S)-(+)-4-[1-(4-tert-Butylphenyl)-2-oxo-pyrrolidin-4-yl]methoxybenzoic acid
• S-2E
• DTXSID80432062
• S-2E, >=98% (HPLC), powder
• NCGC00165897-01
• SCHEMBL6036878
• CS-0179735
• S 2E
• 155730-92-0
• MFCD06407742
• HY-139134
• CHEMBL1434458
• AKOS015910704
• J-009219

• MDL： MFCD06407742
• Inchi： 1S/C22H25NO4/c1-22(2,3)17-6-8-18(9-7-17)23-13-15(12-20(23)24)14-27-19-10-4-16(5-11-19)21(25)26/h4-11,15H,12-14H2,1-3H3,(H,25,26)/t15-/m0/s1
• InChI Key： YZADMDZNVOBYGR-HNNXBMFYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C[C@H]1CC(N(C2C=CC(=CC=2)C(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 367.17800
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Solubility: DMSO: 11 mg/mL
• PSA: 66.84000
• LogP: 4.17920

Benzoic acid,4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Benzoic acid,4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy]-

Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] (CAS No. 155730-92-0): A Comprehensive Overview

Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] (CAS No. 155730-92-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a substituted pyrrolidine ring. The compound's potential applications in drug development and its role in various biological processes have made it a subject of extensive study.

The benzoic acid core of the molecule is a well-known aromatic carboxylic acid that is widely used in the food and pharmaceutical industries as a preservative and antimicrobial agent. The 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] substituent adds significant complexity to the molecule, conferring it with unique pharmacological properties. The presence of the (3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl group introduces chirality and enhances the compound's ability to interact with specific biological targets.

Recent studies have highlighted the potential of Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] in various therapeutic areas. One notable application is its use as a lead compound in the development of new anti-inflammatory drugs. The compound has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The structural complexity of Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] also makes it an attractive target for synthetic chemists. The synthesis of this compound typically involves multi-step reactions, including coupling reactions, reductions, and oxidations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, which is crucial for its potential commercialization as a pharmaceutical product.

Pharmacokinetic studies have provided valuable insights into the behavior of Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] in biological systems. The compound has been shown to exhibit good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. Additionally, it has demonstrated low toxicity in preclinical models, which is an essential consideration for its development as a therapeutic agent.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and potential side effects of Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy]. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results showing promising outcomes. The compound's unique structure and multifaceted biological activities make it a valuable addition to the growing arsenal of therapeutic agents being developed to address unmet medical needs.

In conclusion, Benzoic acid, 4-[[(3S)-1-[4-(1,1-dimethylethyl)phenyl]-5-oxo-3-pyrrolidinyl]methoxy] (CAS No. 155730-92-0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in anti-inflammatory and anticancer therapies highlight its importance as a lead compound for drug development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing medical treatments for various diseases.